Molybdenum metallic

• CAS No.: 22541-87-3
• Molecular Formula: Mo+2
• Molecular Weight: 95.95 g/mol
• IUPAC Name: molybdenum(2+)
• InChI: InChI=1S/Mo/q+2
• InChI Key: MMVYPOCJESWGTC-UHFFFAOYSA-N
• Canonical SMILES: [Mo+2]
• melting_point: 2622 °C
• physical_description: Solid

Description

Molybdenum is a silvery-gray, refractory metal belonging to Group 6 of the periodic table. It is characterized by its high melting point of 2623°C and its ability to withstand extreme temperatures without significant expansion or softening . Molybdenum is not found free in nature but is extracted from minerals such as molybdenite (molybdenum disulfide, MoS₂), wulfenite (lead molybdate, PbMoO₄), and powellite (calcium molybdate, CaMoO₄) .

Preparation Methods

Synthetic Routes and Reaction Conditions: Molybdenum is typically produced by the reduction of molybdenum trioxide (MoO₃) with hydrogen: [ \text{MoO}_3 + 3\text{H}_2 \rightarrow \text{Mo} + 3\text{H}_2\text{O} ] This reaction occurs at high temperatures, typically around 1000°C .

Industrial Production Methods: In industrial settings, molybdenum is often produced through the aluminothermic reduction of molybdenum trioxide with aluminum: [ 3\text{MoO}_3 + 2\text{Al} \rightarrow 3\text{Mo} + \text{Al}_2\text{O}_3 ] This method is used to produce ferromolybdenum, an alloy containing at least 60% molybdenum, which is then used in steel production .

Types of Reactions:

Oxidation: Molybdenum reacts with oxygen at elevated temperatures to form molybdenum trioxide (MoO₃): [ 2\text{Mo} + 3\text{O}_2 \rightarrow 2\text{MoO}_3 ]

Reduction: Molybdenum trioxide can be reduced by hydrogen to produce metallic molybdenum.

Substitution: Molybdenum can form various compounds through substitution reactions with halogens and other elements.

Common Reagents and Conditions:

Oxidation: Requires oxygen and high temperatures (500-600°C).

Reduction: Uses hydrogen gas at high temperatures (1000°C).

Substitution: Involves halogens like fluorine, chlorine, and bromine, often at elevated temperatures.

Major Products:

Oxidation: Molybdenum trioxide (MoO₃)

Reduction: Metallic molybdenum (Mo)

Substitution: Various molybdenum halides (e.g., MoCl₅, MoF₆).

Scientific Research Applications

Molybdenum has a wide range of applications in scientific research and industry:

Chemistry: Used as a catalyst in petroleum refining and chemical synthesis.

Biology: Essential trace element in enzymes such as xanthine oxidase, aldehyde oxidase, and sulfite oxidase.

Medicine: Investigated for its potential in cancer treatment and as an antimicrobial agent.

Industry: Used in the production of high-strength steel alloys, electrical contacts, and filaments

Mechanism of Action

Molybdenum acts as a cofactor for several enzymes, facilitating redox reactions. It is involved in the catalytic cycles of enzymes like xanthine oxidase, which converts hypoxanthine to xanthine and then to uric acid. Molybdenum’s ability to change oxidation states (Mo(IV), Mo(V), Mo(VI)) allows it to transfer electrons efficiently .

Comparison with Similar Compounds

Tungsten (W): Similar in chemical properties and used in high-temperature applications.

Chromium (Cr): Shares some chemical properties but is more commonly used in stainless steel production.

Vanadium (V): Used in steel alloys and has similar catalytic properties.

Uniqueness: Molybdenum’s high melting point, excellent thermal conductivity, and ability to form stable compounds with various oxidation states make it unique among transition metals. Its role as an essential trace element in biological systems further distinguishes it from other refractory metals .